Bilaid A

• Molecular Formula: C28H38N4O5
• Molecular Weight: 510.6 g/mol
• InChI: InChI=1S/C28H38N4O5/c1-17(2)23(26(34)30-22(28(36)37)16-20-13-9-6-10-14-20)32-27(35)24(18(3)4)31-25(33)21(29)15-19-11-7-5-8-12-19/h5-14,17-18,21-24H,15-16,29H2,1-4H3,(H,30,34)(H,31,33)(H,32,35)(H,36,37)/t21-,22+,23-,24+/m0/s1
• InChIKey: DEUGGGVTLCYZPU-UARRHKHWSA-N

Bilaid A: μ-Opioid Tetrapeptide for Pain Research

Bilaid A (CAS 2393865-97-7) is a tetrapeptide μ‑opioid receptor (MOPr) agonist originally isolated from the fungus Penicillium sp. MST‑MF667 [1]. It features an unusual alternating LDLD stereochemical configuration (H‑L‑Phe‑D‑Val‑L‑Val‑D‑Phe‑OH) that distinguishes it from canonical all‑L opioid peptides [1]. In radioligand binding assays using HEK293 cell membranes expressing the human MOPr, Bilaid A exhibits a Ki of 3.1 µM and inhibits forskolin‑stimulated cAMP accumulation by 21% at 10 µM [1]. Commercial suppliers provide Bilaid A as a solid (purity ≥95%) for laboratory use .

Stereochemical Probe Unique LDLD alternating configuration defines MOPr engagement.

Low-Affinity Baseline Supports minimal pharmacophore mapping and SAR quantification.

Research Use For laboratory investigations only; not for human or veterinary use.

• [1] Dekan Z, Sianati S, Yousuf A, et al. A tetrapeptide class of biased analgesics from an Australian fungus targets the µ‑opioid receptor. Proc Natl Acad Sci U S A. 2019;116(44):22353‑22358. doi:10.1073/pnas.1908662116 View Source

Bilaid A vs. Generic Opioid Peptides

Bilaid A possesses a stereochemical fingerprint—an alternating LDLD sequence—that is absent from endogenous opioid peptides such as endomorphins (all‑L) or synthetic analogs. Systematic structure‑activity relationship (SAR) studies demonstrate that altering this configuration to DLDL, LLDD, DDLL, or LLLL abolishes MOPr activity at 10 µM [1]. Consequently, generic opioid peptides or simple all‑L tetrapeptides cannot recapitulate the binding pose or functional profile of Bilaid A, making direct substitution invalid for experiments that depend on this scaffold [1].

Stereochemical Mismatch

All‑L or alternative diastereomers do not retain measurable MOPr activity; the LDLD motif is indispensable.

Binding Pose Not Reproducible

Canonical all‑L tetrapeptides may not replicate the alternating chirality‑dependent receptor interaction.

Functional Profile Lost

cAMP inhibition and G protein coupling are absent in generic analogs; direct substitution invalid for LDLD‑dependent studies.

• [1] Dekan Z, Sianati S, Yousuf A, et al. A tetrapeptide class of biased analgesics from an Australian fungus targets the µ‑opioid receptor. Proc Natl Acad Sci U S A. 2019;116(44):22353‑22358. doi:10.1073/pnas.1908662116 View Source

Bilaid A Evidence & Comparator Data

MOPr Binding Affinity in Bilaid Series

Bilaid A (1a) displays the lowest MOPr affinity among the natural bilaids and optimized derivatives within the same study. In [³H]DAMGO competition binding assays performed on HEK293 cell membranes expressing human MOPr, Bilaid A binds with a Ki of 3.1 µM, whereas the co‑isolated natural congener Bilaid C (3a) achieves a Ki of 210 nM, the semi‑synthetic C‑terminal amide Bilaid A1 (1e) shows a Ki of 750 nM, and the fully optimized analog bilorphin (3c) reaches a Ki of 1.1 nM [1].

MOPr Binding Affinity

Head-to-head

Ki 3.1 µM vs. Bilaid C 210 nM, A1 750 nM, bilorphin 1.1 nM

Lowest-affinity reference in series; supports minimal pharmacophore mapping.

~15‑fold weaker than Bilaid C; ~2,800‑fold weaker than bilorphin.

Evidence Dimension	Binding affinity (Ki) at human μ-opioid receptor (hMOPr)
Target Compound Data	Bilaid A (1a): Ki = 3.1 µM (3,100 nM)
Comparator Or Baseline	Bilaid C (3a): Ki = 210 nM; Bilaid A1 (1e): Ki = 750 nM; Bilorphin (3c): Ki = 1.1 nM
Quantified Difference	Bilaid A is ~15‑fold weaker than Bilaid C, ~4‑fold weaker than Bilaid A1, and ~2,800‑fold weaker than bilorphin.
Conditions	[³H]DAMGO competition binding, HEK293 cell membranes expressing human MOPr.

Why This Matters

This positions Bilaid A as the lowest‑affinity reference point in the bilaid series, making it valuable for studies of minimal pharmacophore requirements and for benchmarking affinity gains achieved through chemical modification.

• [1] Dekan Z, Sianati S, Yousuf A, et al. A tetrapeptide class of biased analgesics from an Australian fungus targets the µ‑opioid receptor. Proc Natl Acad Sci U S A. 2019;116(44):22353‑22358. doi:10.1073/pnas.1908662116 View Source

cAMP Inhibition: Bilaid A vs. Bilaid A1

In a cell‑based functional assay measuring inhibition of forskolin‑induced cAMP accumulation in HEK293 cells expressing human MOPr, Bilaid A (1a) reduces cAMP levels by 21% at 10 µM, while its C‑terminal amidated analog Bilaid A1 (1e) achieves 47% inhibition at the same concentration [1].

cAMP Inhibition

Head-to-head

21% at 10 µM vs. Bilaid A1 47%

C‑terminal amidation markedly enhances functional response.

Bilaid A serves as low‑efficacy control scaffold.

Evidence Dimension	Inhibition of forskolin‑stimulated cAMP accumulation
Target Compound Data	Bilaid A (1a): 21% inhibition at 10 µM
Comparator Or Baseline	Bilaid A1 (1e): 47% inhibition at 10 µM
Quantified Difference	Bilaid A1 produces 2.2‑fold greater cAMP inhibition than Bilaid A at equimolar concentration.
Conditions	HEK293 cells stably expressing human MOPr; forskolin‑stimulated cAMP assay.

Why This Matters

This demonstrates that C‑terminal amidation markedly enhances functional efficacy. Researchers requiring stronger agonist activity should select Bilaid A1 or bilorphin, whereas Bilaid A serves as the appropriate low‑efficacy control or starting scaffold.

• [1] Dekan Z, Sianati S, Yousuf A, et al. A tetrapeptide class of biased analgesics from an Australian fungus targets the µ‑opioid receptor. Proc Natl Acad Sci U S A. 2019;116(44):22353‑22358. doi:10.1073/pnas.1908662116 View Source

LDLD Configuration vs. Other Diastereomers

Bilaid A possesses an alternating LDLD amino acid configuration (L‑Phe‑D‑Val‑L‑Val‑D‑Phe). When this sequence is altered—to DLDL (1b, 1f), LLDD (1c, 1g), DDLL (1d), or all‑L LLLL (1h)—the resulting analogs show no significant MOPr agonist activity in cAMP inhibition assays at 10 µM; only the all‑L analog 1h displayed weak cAMP inhibition [1]. This contrasts sharply with typical endogenous opioid peptides such as endomorphin‑2, which are all‑L and signal through β‑arrestin recruitment.

LDLD Configuration Requirement

Class-level

Only LDLD active; DLDL, LLDD, DDLL, all‑L inactive at 10 µM

Alternating chirality is essential for receptor engagement.

Generic all‑L opioid peptides cannot substitute.

Evidence Dimension	Stereochemical requirement for MOPr agonist activity
Target Compound Data	LDLD (Bilaid A): active (Ki 3.1 µM, 21% cAMP inhibition at 10 µM)
Comparator Or Baseline	DLDL, LLDD, DDLL analogs: inactive at 10 µM; all‑L LLLL analog (1h): weak cAMP inhibition only; endomorphin‑2: all‑L, arrestin‑biased.
Quantified Difference	Only the LDLD stereochemistry retains measurable binding and functional activity; all other diastereomeric configurations tested are essentially inactive.
Conditions	cAMP inhibition assay in HEK‑hMOPr cells; [³H]DAMGO binding.

Why This Matters

The LDLD motif is a mandatory structural feature for MOPr engagement in this chemotype. This prevents replacement by generic all‑L opioid peptides and makes Bilaid A an essential stereochemical probe for studying chirality‑dependent receptor interactions.

• [1] Dekan Z, Sianati S, Yousuf A, et al. A tetrapeptide class of biased analgesics from an Australian fungus targets the µ‑opioid receptor. Proc Natl Acad Sci U S A. 2019;116(44):22353‑22358. doi:10.1073/pnas.1908662116 View Source

Natural Abundance: Bilaid A vs. Bilaid B & C

From solvent extracts of Penicillium sp. MST‑MF667, Bilaid A (1a) was obtained in 0.15% yield, whereas the co‑occurring congeners Bilaid B (2a) and Bilaid C (3a) were isolated only in trace amounts of 0.0018% and 0.0008%, respectively [1].

Natural Abundance

Head-to-head

0.15% yield vs. Bilaid B 0.0018%, Bilaid C 0.0008%

Most accessible natural source for procurement and biosynthetic studies.

~83–188‑fold higher yield than co‑isolated congeners.

Evidence Dimension	Isolation yield from fungal culture
Target Compound Data	Bilaid A (1a): 0.15% yield
Comparator Or Baseline	Bilaid B (2a): 0.0018%; Bilaid C (3a): 0.0008%
Quantified Difference	Bilaid A yield is ~83‑fold higher than Bilaid B and ~188‑fold higher than Bilaid C.
Conditions	Solvent extraction, partition, and reversed‑phase HPLC purification from Penicillium sp. MST‑MF667 culture.

Why This Matters

The substantially higher natural abundance of Bilaid A makes it the most practical choice for procurement when natural‑source material is required, reducing supply risk and cost for research programs dependent on the natural product.

• [1] Dekan Z, Sianati S, Yousuf A, et al. A tetrapeptide class of biased analgesics from an Australian fungus targets the µ‑opioid receptor. Proc Natl Acad Sci U S A. 2019;116(44):22353‑22358. doi:10.1073/pnas.1908662116 View Source

Biased Agonist Development from Bilaid A

Bilaid A served as the natural template that led, through sequential C‑terminal amidation and N‑terminal dimethylation, to bilorphin (3c), a potent (Ki 1.1 nM) and highly G protein‑biased MOPr agonist that weakly phosphorylates the receptor, minimally recruits β‑arrestin, and does not induce receptor internalization [1]. In contrast, all previously known natural opioid peptides, including the native bilaids, efficaciously recruit β‑arrestin [1]. The bias profile of bilorphin mirrors that of oliceridine, a clinical‑stage biased opioid with reduced respiratory depression [1].

Biased Agonist Development

Context-dependent

Bilaid A → bilorphin: Ki 1.1 nM, G protein‑biased, no β‑arrestin recruitment

Natural template enables bias‑mechanism and selectivity profiling studies.

Bias profile comparable to clinical‑stage G protein‑biased ligands in reported assays.

Evidence Dimension	Signaling bias profile and optimization trajectory
Target Compound Data	Bilaid A (1a): Ki 3.1 µM, weak agonist, arrestin recruitment presumed (typical for natural opioid peptides).
Comparator Or Baseline	Bilorphin (3c): Ki 1.1 nM, G protein‑biased, no significant β‑arrestin recruitment, no receptor internalization; oliceridine: G protein‑biased clinical candidate.
Quantified Difference	Bilorphin achieves ~2,800‑fold affinity gain over Bilaid A and converts the signaling profile from balanced/arrestin‑coupled to strongly G protein‑biased.
Conditions	Binding: HEK293‑hMOPr membranes; bias analysis: AtT20‑mMOPr cells (GIRK, pSer375, BRET‑β‑arrestin‑2, internalization).

Why This Matters

Procuring Bilaid A is essential for laboratories studying the structure‑activity relationship that converts a natural, arrestin‑recruiting opioid peptide into a G protein‑biased scaffold with improved therapeutic index—a key paradigm in next‑generation analgesic development.

• [1] Dekan Z, Sianati S, Yousuf A, et al. A tetrapeptide class of biased analgesics from an Australian fungus targets the µ‑opioid receptor. Proc Natl Acad Sci U S A. 2019;116(44):22353‑22358. doi:10.1073/pnas.1908662116 View Source

Bilaid A Application Scenarios

Pharmacophore and SAR Studies of Opioid Tetrapeptides

Bilaid A represents the simplest active natural scaffold with the essential LDLD stereochemistry. Its low micromolar affinity (Ki 3.1 µM) and modest cAMP inhibition (21% at 10 µM) provide a clean baseline for quantifying the impact of chemical modifications—such as C‑terminal amidation or N‑terminal substitution—on MOPr binding and function [1].

Chirality-Dependent MOPr Activation Probe

Because only the LDLD configuration retains MOPr activity among tested diastereomers, Bilaid A serves as a unique stereochemical tool for investigating how alternating D‑ and L‑amino acids govern receptor binding pose, G protein coupling, and downstream signaling bias [1].

Biased Agonist Design from Natural Product

Bilaid A is the direct natural precursor that enabled the development of bilorphin, a G protein‑biased MOPr agonist with a preclinical safety profile comparable to oliceridine. Researchers pursuing next‑generation analgesics with reduced respiratory depression and constipation can use Bilaid A as the foundational template for iterative medicinal chemistry [1].

Fungal Metabolite & Biosynthetic Pathway Investigation

With a natural isolation yield of 0.15%—orders of magnitude higher than Bilaid B (0.0018%) or Bilaid C (0.0008%)—Bilaid A is the most accessible natural bilaid for studies requiring biosynthetic intermediate characterization, precursor‑directed biosynthesis, or heterologous expression of the bilaid pathway [1].

Application

Selection Property

Validation Focus

Pharmacophore and SAR Studies

Low-affinity baseline with essential LDLD motif

Quantifying chemical modifications on MOPr binding and function

Chirality-Dependent MOPr Activation Probe

LDLD stereochemical requirement

Receptor binding pose, G protein coupling, bias signaling

Biased Agonist Template Development

Natural scaffold for bias conversion

Bias-mechanism profiling, structure-bias relationship studies

Fungal Metabolite and Biosynthetic Investigation

Accessible natural source among bilaids

Biosynthetic intermediate characterization, precursor-directed biosynthesis

• [1] Dekan Z, Sianati S, Yousuf A, et al. A tetrapeptide class of biased analgesics from an Australian fungus targets the µ‑opioid receptor. Proc Natl Acad Sci U S A. 2019;116(44):22353‑22358. doi:10.1073/pnas.1908662116 View Source